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For Researchers, Scientists, and Drug Development Professionals

Introduction: A Glimpse into a Complex Alkaloid

Rauvoyunine C is a naturally occurring alkaloid, a class of organic compounds characterized
by the presence of at least one nitrogen atom in a heterocyclic ring. Its intricate molecular
architecture places it within the burnamine-type indole alkaloids. The full systematic name for
Rauvoyunine C is (2S,3E,5S,6S,7aS,12aR,12bS,14R)-3-ethylidene-1,3,4,6,7,12b-hexahydro-
10-methoxy-14-[[[(3,4,5-trimethoxybenzoyl)oxy]methyl]-2H,12H-6,12a-Epoxy-2,7a-
methanoindolo[2,3-a]quinolizine-14-carboxylic acid, methyl ester. This complex nomenclature
hints at a polycyclic core with numerous stereocenters and functional groups, making it a
challenging and intriguing target for both phytochemical investigation and synthetic chemistry.

Chemical Structure and Properties

The definitive chemical structure of Rauvoyunine C is presented below, detailing its core
scaffold and key functional moieties.

Molecular Formula: C32H3sN209
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Molecular Weight: 592.65 g/mol

CAS Number: 1211543-01-9

Synonyms: 11-Methoxyburnamine 17-0O-3',4',5'-trimethoxybenzoate, IntermedinC

Property Value Source
Molecular Formula C32H36N2009 [1]
Molecular Weight 592.65 [1]
CAS Number 1211543-01-9 [1]

Structural Elucidation Workflow

The structural determination of a complex natural product like Rauvoyunine C relies on a
synergistic application of modern spectroscopic techniques.

Caption: Workflow for the structural elucidation of Rauvoyunine C.

Key Structural Features:

 Indole Nucleus: A fundamental bicyclic structure containing a benzene ring fused to a pyrrole
ring, characteristic of many alkaloids.

e Quinolizine Moiety: A nitrogen-containing heterocyclic system that forms a significant portion
of the polycyclic core.

» Epoxy Bridge and Methano Bridge: These rigid structural elements contribute to the
conformational complexity and stereochemical definition of the molecule.

o Ethylidene Group: An exocyclic double bond that introduces a point of unsaturation.

o Methoxy Group: An electron-donating group attached to the indole ring.

e 3,4,5-Trimethoxybenzoyl Ester: A bulky ester substituent that significantly influences the
molecule's overall properties.
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o Methyl Ester: A common functional group in natural products.

Isolation and Natural Occurrence

Rauvoyunine C has been reported to be isolated from the root barks of Dictamnus
dasycarpus. This plant, belonging to the Rutaceae family, is a perennial herb with a history of
use in traditional medicine. The isolation of Rauvoyunine C from this source underscores the
rich chemical diversity of the plant kingdom and the potential for discovering novel bioactive
compounds.

Isolation Protocol Overview

The isolation of alkaloids from plant material typically involves a multi-step extraction and
purification process.

Caption: Generalized workflow for the isolation of Rauvoyunine C.

Spectroscopic Data (Hypothetical and Based on
Related Structures)

While the specific experimental spectra for Rauvoyunine C are not readily available in public
databases, a detailed analysis of its structure allows for the prediction of key spectroscopic
features. The following represents a hypothetical data set based on the known structure and
data from similar burnamine-type alkaloids.

IH NMR Spectroscopy: The proton NMR spectrum would be highly complex, with numerous
signals in the aliphatic and aromatic regions. Key diagnostic signals would include:

Singlets for the methoxy groups.

Signals for the aromatic protons of the indole and trimethoxybenzoyl moieties.

A quartet and a doublet for the ethylidene group.

A singlet for the methyl ester.

A complex series of multiplets for the methine and methylene protons of the polycyclic core.
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13C NMR Spectroscopy: The carbon NMR spectrum would display 32 distinct signals
corresponding to each carbon atom in the molecule.

Signals in the aromatic region (100-150 ppm) for the indole and trimethoxybenzoyl rings.

A downfield signal for the ester carbonyl carbon (>170 ppm).

Signals for the carbons of the methoxy groups.

A variety of signals in the aliphatic region for the carbons of the intricate polycyclic system.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be crucial for
confirming the molecular formula. The mass spectrum would show a prominent molecular ion
peak [M+H]* at m/z 593.2445, corresponding to the calculated exact mass for Cs2H37N209*.
Fragmentation patterns would provide further structural information.

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands for
the various functional groups present:

Stretching vibrations for N-H (indole).

Stretching vibrations for C=0 (ester).

Stretching vibrations for C-O (ethers and ester).

Stretching vibrations for aromatic C=C bonds.

Biological Activity and Therapeutic Potential

While specific biological activity data for pure Rauvoyunine C is limited in the public domain,
alkaloids isolated from Dictamnus dasycarpus have been reported to possess a range of
pharmacological properties, including anti-inflammatory and cytotoxic activities. The complex
structure of Rauvoyunine C, with its multiple functional groups and stereocenters, suggests a
high potential for specific interactions with biological targets. Further investigation into its
bioactivity is warranted to explore its potential as a lead compound in drug discovery programs,
particularly in the areas of oncology and inflammatory diseases.
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Conclusion

Rauvoyunine C stands as a testament to the chemical complexity and diversity of natural
products. Its intricate, polycyclic structure, adorned with a variety of functional groups, presents
a significant challenge to synthetic chemists and a fascinating subject for pharmacologists. The
elucidation of its structure through modern spectroscopic methods provides a foundation for
further research into its synthesis, biosynthesis, and biological activity. As our understanding of
the therapeutic potential of natural products continues to grow, compounds like Rauvoyunine
C will undoubtedly play a crucial role in the development of new medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Aloin A| CAS:1415-73-2 | Anthraquinones | High Purity | Manufacturer BioCrick
[biocrick.com]

» To cite this document: BenchChem. [Unveiling the Intricate Architecture of Rauvoyunine C: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1169371/docs#unveiling-the-intricate-architecture-of-
rauvoyunine-c-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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